Cas no 1144458-62-7 (N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine)

• Product Name: N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine
• CAS No: 1144458-62-7
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• MDL: MFCD11982969
• CID: 4681382
• PubChem ID: 38999961
• Update Time: 2025-10-28

N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine
• N-[(2,3-dimethoxyphenyl)methyl]-5-methyl-1,3-thiazol-2-amine
• BBL032113
• STK649447
• N-(2,3-dimethoxybenzyl)-5-methylthiazol-2-amine
• Z1606798290
• 2-thiazolamine, N-[(2,3-dimethoxyphenyl)methyl]-5-methyl-
• N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine

• MDL： MFCD11982969
• Inchi： 1S/C13H16N2O2S/c1-9-7-14-13(18-9)15-8-10-5-4-6-11(16-2)12(10)17-3/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： VUHMPLAVBGXOQZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NCC1C=CC=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Topological Polar Surface Area: 71.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.8±52.0 °C at 760 mmHg
• Flash Point: 195.0±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine

N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound CAS No. 1144458-62-7, also known as N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their diverse biological activities and applications in drug design.

The structure of N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine comprises a thiazole ring substituted with a methyl group at position 5 and an amino group at position 2. The benzyl group attached to the amino nitrogen is further substituted with two methoxy groups at positions 2 and 3 of the benzene ring. This substitution pattern contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, research has shown that thiazoles can exhibit anti-inflammatory, antioxidant, and anticancer properties. The presence of electron-donating groups like methoxy on the benzyl moiety can enhance the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine can be prepared through various routes, including nucleophilic substitution and condensation reactions. One efficient method involves the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of ammonia or an ammonium salt. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and improve yields.

The compound's stability under different conditions is another critical aspect that has been investigated. Studies have shown that N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine exhibits good thermal stability and resistance to hydrolysis under physiological conditions. These properties make it suitable for applications in pharmaceutical formulations and biotechnological processes.

From an environmental perspective, the biodegradability of this compound has been assessed to ensure its safety for large-scale use. Results indicate that it undergoes efficient microbial degradation under aerobic conditions, minimizing its environmental impact.

In conclusion, CAS No. 1144458-62-7 or N-(2,3-Dimethoxybenzyl)-5-methyl-1,3-thiazol-2-amine stands out as a versatile molecule with immense potential in drug discovery and chemical innovation. Its unique structure, combined with favorable physicochemical properties, positions it as a valuable tool in advancing modern medicine and materials science.